6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde
Overview
Description
“6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde” is a compound that has been studied for its potential applications in medicinal chemistry . It is a derivative of imidazothiazole, a class of compounds known for their diverse biological activities .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in the literature . A library of 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole derivatives was designed, synthesized, and tested for their in vitro anticancer activity .Molecular Structure Analysis
The molecular formula of “6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde” is C11H7N3OS . It has an average mass of 229.258 Da and a monoisotopic mass of 229.030975 Da .Chemical Reactions Analysis
The compound has been tested for its in vitro anticancer activity against four human cancer cell lines . It has also been evaluated as an anti-tuberculosis agent .Scientific Research Applications
Synthesis Methods and Derivatives
6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde has been the subject of various studies focusing on its synthesis and the creation of derivatives. For instance, Mohan et al. (2013) reported aqueous syntheses of methylimidazo pyridines without deliberate catalyst addition, indicating a method potentially applicable to 6-(Pyridin-2-yl)imidazo[2,1-b]thiazole derivatives (Mohan, Rao, & Adimurthy, 2013). Additionally, research by Bagdi et al. (2015) on the syntheses of 2-triazolyl imidazo pyridines using nano copper oxide as a catalyst could inform similar approaches for the synthesis of related imidazo[2,1-b]thiazole derivatives (Bagdi, Basha, & Khan, 2015).
Biological and Antimicrobial Activities
The antimicrobial potential of compounds related to 6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde has been studied extensively. Ladani et al. (2009) explored the antimicrobial evaluations of oxopyrimidines and thiopyrimidines derived from a similar compound, providing insight into possible biological applications (Ladani, Tala, Akbari, Dhaduk, & Joshi, 2009). Additionally, Alegaon and Alagawadi (2011) synthesized imidazo[2,1-b]thiadiazoles, closely related to our compound of interest, and found them to exhibit antibacterial and antifungal activities (Alegaon & Alagawadi, 2011).
Application in Synthesis of Other Compounds
The flexibility of imidazo[2,1-b]thiazole derivatives in synthesizing a range of other compounds has been demonstrated in various studies. For instance, Brukštus et al. (2000) reported the synthesis of benzo[4,5]imidazo[2,1-b]pyrimido[5,4-f][1,3,4]thiadiazepines, indicating the versatility of similar structures in chemical synthesis (Brukštus, Melamedaite, & Tumkevičius, 2000).
Crystallographic and Spectral Analysis
In-depth analysis of compounds structurally related to 6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde has also been performed. Hakimi et al. (2012) conducted a study focusing on the crystallographic and spectral characterization of a cadmium chloride complex containing a novel imidazo[1,5-a]pyridine derivative, which can offer insights into the physical and chemical properties of similar compounds (Hakimi, Mardani, Moeini, Mohr, Schuh, & Vahedi, 2012).
Chemotherapeutic Potential
Exploring the chemotherapeutic applications, Ding et al. (2012) synthesized novel compounds bearing the imidazo[2,1-b]thiazole scaffold and tested their cytotoxicity against human cancer cell lines, showcasing potential in cancer treatment (Ding, Chen, Zhang, Xin, Wang, Song, Jiang, Chen, Xu, & Tan, 2012).
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit anticancer activity against various human cancer cell lines, including pc3 and du-145 (prostate cancer), a549 (lung cancer), and mcf-7 (breast cancer) .
Mode of Action
It’s known that similar compounds interact with their targets, leading to changes that result in their observed biological activities .
Biochemical Pathways
Similar compounds have been shown to affect various biochemical pathways, leading to their observed biological activities .
Result of Action
Similar compounds have been shown to exhibit potent anticancer activity .
Action Environment
Environmental factors can significantly impact the action of similar compounds .
Future Directions
properties
IUPAC Name |
6-pyridin-2-ylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N3OS/c15-7-9-10(8-3-1-2-4-12-8)13-11-14(9)5-6-16-11/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQEJRIFSGSSUOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=C(N3C=CSC3=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396278 | |
Record name | 6-(Pyridin-2-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Pyridin-2-yl)imidazo[2,1-b]thiazole-5-carbaldehyde | |
CAS RN |
139359-78-7 | |
Record name | 6-(Pyridin-2-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.